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The widespread adoption of glyphosate-resistant soybean varieties has been a cornerstone of
modern weed management. However, the evolution of glyphosate-resistant weed biotypes
necessitates the integration of herbicides with alternative modes of action. Cloransulam, an
acetolactate synthase (ALS) inhibitor, has emerged as a critical tool in these systems. This
guide provides an objective comparison of cloransulam's performance with other herbicides,
supported by experimental data, to inform research and development in crop protection.

Executive Summary

Cloransulam demonstrates efficacy as both a pre-emergence (PRE) and post-emergence
(POST) herbicide for the control of key broadleaf weeds in glyphosate-resistant soybean
systems.[1][2] Its utility is particularly notable in managing glyphosate-resistant species such as
horseweed (Conyza canadensis) and common ragweed (Ambrosia artemisiifolia).[3] However,
its effectiveness on certain weeds, like Palmer amaranth (Amaranthus palmeri), can be limited
when used alone.[1][4] Experimental data consistently show that the most robust weed control
and highest soybean yields are achieved when cloransulam is integrated into a sequential
program or used in a tank-mix with other effective herbicides.[1]

Comparative Efficacy of Cloransulam

The performance of cloransulam is best understood in the context of its weed control
spectrum and its utility in combination with other herbicides.
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Pre-emergence Application

As a PRE herbicide, cloransulam provides control of several important broadleaf weeds,
including prickly sida, velvetleaf, and morningglory species.[1] However, its activity against
Palmer amaranth, hemp sesbania, and sicklepod is often suppressive rather than providing
complete control.[1] The addition of metribuzin to cloransulam in a PRE application has been
shown to enhance the control of hemp sesbania, Palmer amaranth, and annual grasses,
leading to increased soybean yields.[1]

Post-emergence Application

When applied POST, cloransulam is effective for the control of emerged broadleaf weeds.
Studies have shown that cloransulam applied POST can provide significant control of
horseweed.[3] For instance, at rates of 35 to 40 g ai/ha, cloransulam achieved 87.0% to
90.7% control of horseweed, comparable to chlorimuron-ethyl.[3]

Tank-Mix and Sequential Programs

The true strength of cloransulam in glyphosate-resistant soybean systems lies in its use within
integrated weed management programs. Sequential applications of a PRE herbicide followed
by a POST application of glyphosate or other herbicides consistently provide superior weed
control and higher soybean yields compared to single applications.[1] For example, a PRE
application of cloransulam or a cloransulam/metribuzin mix followed by a POST application
of glyphosate generally results in greater than 85% control of a broad spectrum of weeds.[1]

In systems with glyphosate-resistant Palmer amaranth, a PRE application of a sulfentrazone
plus cloransulam-methyl mixture provided 84% to 87% control 14 days after application.[2]
However, for season-long control, this often needs to be followed by a POST application of
another effective herbicide like 2,4-D or glufosinate in appropriate herbicide-tolerant soybean
varieties.[2]

Data Presentation

Table 1: Pre-emergence Efficacy of Cloransulam and Tank-Mixes on Various Weed Species
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Herbicide ] .
Rate (g Palmer Prickly Morningg Hemp
Treatmen ] . Velvetleaf )
- ai/ha) Amaranth Sida lory spp. Sesbhania
Cloransula Suppressio Suppressio
36 Good Good Good
m n n
Cloransula
m + 36 + 420 Good Good Good Excellent Good
Metribuzin

Source: Adapted from field experiments conducted from 1999 to 2001. "Good" indicates
effective control, while "Suppression” indicates inhibition of growth but not complete control.
"Excellent" indicates a higher level of control.[1]

Table 2: Post-emergence Efficacy of Cloransulam on Glyphosate-Resistant Horseweed

Horseweed Control (%) at

Herbicide Treatment Rate (g ai/ha)

42 DAA
Cloransulam-methyl 25 <80
Cloransulam-methyl 30 <80
Cloransulam-methyl 35 87.0
Cloransulam-methyl 40 90.7
Chlorimuron-ethyl 20 85.7

DAA: Days After Application. Source: Adapted from a study on post-emergence horseweed
control.[3]

Table 3: Efficacy of Pre-emergence Herbicide Programs on Glyphosate-Resistant Palmer
Amaranth in Soybean (14 Days After PRE Application)
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Herbicide Treatment Palmer Amaranth Control (%)
Sulfentrazone + Cloransulam-methyl 84 - 87
Imazethapyr + Saflufenacil + Pyroxasulfone 87 -97
Chlorimuron ethyl + Flumioxazin + Metribuzin 87 -97

Source: Adapted from field experiments conducted in 2018 and 2019.[2]

Table 4: Soybean Yield Response to Various Herbicide Programs

Herbicide Program Soybean Yield ( kg/ha)
Cloransulam (PRE) Increased over non-treated
Cloransulam + Metribuzin (PRE) Higher than cloransulam alone
Cloransulam (PRE) fb Glyphosate (POST) Among the highest yields

Cloransulam + Metribuzin (PRE) fb Glyphosate

Among the highest yields
(POST) J J Y

Lower than sequential programs in the presence
Glyphosate (POST only) of certain weeds

fb: followed by. Source: Synthesized from multiple studies indicating the yield benefits of
sequential herbicide applications.[1]

Experimental Protocols
General Field Trial Methodology

A representative experimental protocol for evaluating herbicide efficacy in soybean is as
follows:

o Experimental Design: Field studies are typically conducted using a randomized complete
block design with three to four replications.[3]
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e Plot Size: Individual plots are established, with typical dimensions being 3 meters wide (four
soybean rows) by 7.6 meters long.

e Soybean Planting: Glyphosate-resistant soybean varieties are planted using conventional
tillage or no-till practices.

» Herbicide Application:

o Pre-emergence (PRE) applications: Herbicides are applied within three days of planting
using a CO2-pressurized backpack sprayer calibrated to deliver a specific volume (e.g.,
140-190 L/ha).

o Post-emergence (POST) applications: Herbicides are applied when weeds reach a
specified height (e.g., 5-10 cm) and soybeans are at a particular growth stage (e.g., V3-
V4). Adjuvants such as non-ionic surfactants (NIS) or crop oil concentrates (COC) are
often included as per label recommendations.

o Data Collection:

o Weed Control: Visual ratings of weed control are taken at specified intervals (e.g., 14, 28,
42 days after treatment) on a scale of 0% (no control) to 100% (complete control).

o Crop Injury: Soybean injury is visually assessed on a similar 0% (no injury) to 100% (crop
death) scale.

o Weed Density and Biomass: In some studies, weed counts per unit area and/or above-
ground weed biomass are collected from designated quadrats within each plot.

o Soybean Yield: The center rows of each plot are harvested at maturity, and grain weight is
adjusted to a standard moisture content to determine yield per hectare.

» Statistical Analysis: Data are subjected to analysis of variance (ANOVA), and means are
separated using a statistical test such as Fisher's Protected LSD at a significance level of p <
0.05.

Greenhouse Bioassay Protocol

Greenhouse bioassays can be used to evaluate the residual activity of soil-applied herbicides:
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» Soil Collection: Soil samples are collected from field plots treated with various PRE
herbicides at different time intervals after application (e.g., 0, 10, 20, 30, 40, 50 days).

» Bioindicator Species: Seeds of sensitive weed species (e.g., Palmer amaranth, giant foxtail)
are planted in pots containing the collected soil.

» Growth Conditions: Pots are maintained in a greenhouse with controlled temperature, light,
and watering.

o Data Collection: After a set growth period (e.g., 21 days), the above-ground biomass of the
bioindicator plants is harvested, dried, and weighed.

e Analysis: The biomass of plants grown in treated soil is compared to the biomass of plants
grown in untreated control soil to determine the percent reduction in growth, indicating the
level of herbicide activity remaining in the soil.

Mandatory Visualization
Signaling Pathways and Experimental Workflows
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Figure 1. A generalized experimental workflow for herbicide efficacy trials in soybean.
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Figure 2. Signaling pathway of Cloransulam's mode of action as an ALS inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b062134+#efficacy-of-cloransulam-in-glyphosate-
resistant-soybean-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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